Cas no 91569-20-9 (methyl 6-aminonaphthalene-1-carboxylate)

Methyl 6-aminonaphthalene-1-carboxylate is a naphthalene derivative featuring both an amino and an ester functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the development of dyes, pharmaceuticals, and advanced materials. The amino group enables electrophilic substitution reactions, while the ester moiety offers reactivity toward nucleophiles, facilitating amidation or hydrolysis. This compound exhibits good solubility in common organic solvents, enhancing its utility in solution-phase reactions. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its potential in constructing complex polycyclic frameworks and as a precursor in heterocyclic chemistry.

methyl 6-aminonaphthalene-1-carboxylate structure

91569-20-9 structure

Product name:methyl 6-aminonaphthalene-1-carboxylate

CAS No:91569-20-9

MF:C₁₂H₁₁NO₂

MW:201.22100

MDL:MFCD11847895

CID:799904

PubChem ID:24823732

methyl 6-aminonaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenecarboxylicacid, 6-amino-, methyl ester
- 6-AMINO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER
- methyl 6-amino-1-naphthoate
- methyl 6-aminonaphthalene-1-carboxylate
- 6-Amino-naphthoesaeure-(1)-methylester
- GILYDTHCTQTDBA-UHFFFAOYSA-N
- FT-0769924
- EN300-307360
- DTXSID20647597
- SB78082
- 6-aminonaphthalene-1-carboxylic acid methyl ester
- 91569-20-9
- methyl6-amino-1-naphthoate
- SCHEMBL2747030
- methyl-6-amino-1-napthoate
- MDL： MFCD11847895
- Inchi： InChI=1S/C12H11NO2/c1-15-12(14)11-4-2-3-8-7-9(13)5-6-10(8)11/h2-7H,13H2,1H3
- InChI Key： GILYDTHCTQTDBA-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC=CC2=CC(=CC=C21)N

Computed Properties

Exact Mass: 201.07900
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32000
LogP: 2.78980

methyl 6-aminonaphthalene-1-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-307360-0.5g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9	95.0%	0.5g	$1385.0	2025-03-19
Enamine	EN300-307360-10g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9		10g	$6205.0	2023-09-05
Enamine	EN300-307360-1g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9		1g	$1442.0	2023-09-05
Chemenu	CM241416-1g	Methyl 6-amino-1-naphthoate	91569-20-9	97%	1g	$4326	2024-07-20
Enamine	EN300-307360-0.05g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9	95.0%	0.05g	$1212.0	2025-03-19
Enamine	EN300-307360-0.1g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9	95.0%	0.1g	$1269.0	2025-03-19
Enamine	EN300-307360-10.0g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9	95.0%	10.0g	$6205.0	2025-03-19
Alichem	A219002756-500mg	Methyl 2-aminonaphthalene-5-carboxylate	91569-20-9	98%	500mg	$1058.40	2023-08-31
Alichem	A219002756-1g	Methyl 2-aminonaphthalene-5-carboxylate	91569-20-9	98%	1g	$1718.70	2023-08-31
Enamine	EN300-307360-1.0g	methyl 6-aminonaphthalene-1-carboxylate	91569-20-9	95.0%	1.0g	$1442.0	2025-03-19